3,5-Bis(1-ethyl-2-methyl-1H-indol-3-yl)furan-2(3H)-one

• CAS No.: 64232-37-7
• Molecular Formula: C26H26N2O2
• Molecular Weight: 398.5 g/mol
• IUPAC Name: 3,5-bis(1-ethyl-2-methylindol-3-yl)-3H-furan-2-one
• InChI: InChI=1S/C26H26N2O2/c1-5-27-16(3)24(18-11-7-9-13-21(18)27)20-15-23(30-26(20)29)25-17(4)28(6-2)22-14-10-8-12-19(22)25/h7-15,20H,5-6H2,1-4H3
• InChI Key: VIDHEDBNCWEVLS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C2=CC=CC=C21)C3C=C(OC3=O)C4=C(N(C5=CC=CC=C54)CC)C)C

Description

3,5-Bis(1-ethyl-2-methyl-1H-indol-3-yl)furan-2(3H)-one is a useful research compound. Its molecular formula is C26H26N2O2 and its molecular weight is 398.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 40.0 g (0.096 mole) of 2,4-bis(1-ethyl-2-methyl-3-indolyl)-4-oxobutanoic acid (prepared as in Example 3, part A) and 450 ml of acetic anhydride was stirred approximately seventeen hours at ambient temperature under an atmosphere of air. The solid that formed was collected by filtration and washed first with acetic anhydride and then with diethyl ether. After drying at 60° C. in vacuo there was obtained 34.0 g of 3,5-bis(1-ethyl-2-methyl-3-indolyl)-2(3H)-furanone (Formula II: R=CH3CH2 ; R1 =CH3 ; Y=H) as a white solid which melted over the range 186°-188° C. with decomposition.